Cas no 2033-83-2 (1-(4-Bromobutoxy)-4-methoxybenzene)

• Product name: 1-(4-Bromobutoxy)-4-methoxybenzene
• CAS No: 2033-83-2
• MF: C₁₁H₁₅O₂Br
• MW: 259.1396
• MDL: MFCD00980264
• CID: 287236
• PubChem ID: 2063668

1-(4-Bromobutoxy)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(4-bromobutoxy)-4-methoxy-
• 1-(4-bromobutoxy)-4-methoxybenzene
• 1-(4-BROMOBUTOXY)-4-METHOXY-BENZENE
• 1-(4-Brom-butoxy)-4-methoxy-benzol
• 1-(4-bromo-n-butoxy)-4-methoxybenzene
• 1-(4-methoxyphenoxy)-4-bromobutane
• 1-bromo-4-(4-methoxyphenoxy)butane
• 4-(4-methoxyphenoxy)butyl bromide
• MFCD00980264
• AKOS000343611
• FS-4657
• A814465
• SCHEMBL7823783
• XNMUBVHIMDDDNF-UHFFFAOYSA-N
• CS-0333674
• J-013227
• 4-(4-methoxyphenoxy)butylbromide
• 2033-83-2
• FT-0742340
• DTXSID90366309
• DB-017280
• 1-(4-Bromobutoxy)-4-methoxybenzene

• MDL： MFCD00980264
• Inchi： InChI=1S/C11H15BrO2/c1-13-10-4-6-11(7-5-10)14-9-3-2-8-12/h4-7H,2-3,8-9H2,1H3
• InChI Key： XNMUBVHIMDDDNF-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)OCCCCBr

Computed Properties

• Exact Mass: 258.02600
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 3.4

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 98-105°C/0.18mm
• Flash Point: 146.6±17.8 °C
• PSA: 18.46000
• LogP: 3.24910
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(4-Bromobutoxy)-4-methoxybenzene Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

1-(4-Bromobutoxy)-4-methoxybenzene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-(4-Bromobutoxy)-4-methoxybenzene

1-(4-Bromobutoxy)-4-methoxybenzene (CAS No. 2033-83-2)

1-(4-Bromobutoxy)-4-methoxybenzene, also known by its CAS registry number CAS No. 2033-83-2, is a chemical compound with the molecular formula C₁₁H₁₅BrO₂. This compound belongs to the class of aromatic ethers and is characterized by its unique structure, which includes a bromine atom attached to a butoxy group and a methoxy group on the benzene ring. The presence of these functional groups imparts specific chemical and physical properties to the molecule, making it suitable for various applications in organic synthesis and material science.

The synthesis of 1-(4-Bromobutoxy)-4-methoxybenzene typically involves nucleophilic substitution reactions or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing the environmental footprint and enhancing yield. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported in the literature as a promising approach for constructing ether linkages with high precision.

In terms of chemical properties, 1-(4-Bromobutoxy)-4-methoxybenzene exhibits moderate solubility in organic solvents such as dichloromethane and diethyl ether, while being poorly soluble in water. Its boiling point is approximately 150°C under standard pressure, making it suitable for thermal processing in certain industrial applications. The compound is also relatively stable under normal storage conditions but may undergo hydrolysis under strong acidic or basic conditions, leading to the formation of corresponding phenolic derivatives.

The application of CAS No. 2033-83-2 spans across various fields, including pharmaceuticals, agrochemicals, and specialty chemicals. In the pharmaceutical industry, this compound serves as an intermediate in the synthesis of bioactive molecules targeting specific therapeutic areas such as oncology and inflammation. Recent studies have highlighted its potential as a precursor for developing novel kinase inhibitors, which are critical in anticancer drug discovery.

In agrochemicals, 1-(4-Bromobutoxy)-4-methoxybenzene is utilized in the development of herbicides and fungicides due to its ability to modulate plant growth regulators. Researchers have reported that derivatives of this compound exhibit potent activity against pathogenic fungi, offering a sustainable solution for crop protection.

From an environmental perspective, understanding the fate and behavior of CAS No. 2033-83-2 in natural systems is crucial for risk assessment and regulatory purposes. Studies conducted under simulated environmental conditions have shown that this compound undergoes biodegradation via microbial action, albeit at a slower rate compared to other aromatic ethers. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 1-(4-Bromobutoxy)-4-methoxybenzene (CAS No. 2033-83-2) is a versatile chemical entity with significant potential across multiple industries. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as an important building block in modern chemical innovation.